phenyl N-[4-(cyanomethyl)phenyl]carbamate

• IUPAC Name: phenyl N-[4-(cyanomethyl)phenyl]carbamate
• InChI: InChI=1S/C15H12N2O2/c16-11-10-12-6-8-13(9-7-12)17-15(18)19-14-4-2-1-3-5-14/h1-9H,10H2,(H,17,18)
• InChI Key: HCZBKUJEJWDFKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NC2=CC=C(C=C2)CC#N
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol

Description

Phenyl N-[4-(cyanomethyl)phenyl]carbamate is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
The exact mass of the compound phenyl [4-(cyanomethyl)phenyl]carbamate is 252.089877630 g/mol and the complexity rating of the compound is 333. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Inhibition Mechanisms in Enzymatic Studies

Phenyl carbamates have been studied for their inhibition effects on various enzymes, such as butyrylcholinesterase and acetylcholinesterase, which are relevant in the treatment of Alzheimer's disease. These studies aim to understand the chemical characteristics that influence inhibition potency, providing a foundation for developing therapeutic agents (Lin et al., 2005).

Prodrug Forms for Phenolic Drugs

Phenyl carbamates have been evaluated as prodrug forms to protect phenolic drugs against first-pass metabolism. These studies explore the stability of phenyl carbamates in various biological media and their potential for releasing parent drugs in physiological conditions, highlighting their application in drug delivery systems (Thomsen et al., 1994).

Fluorescence and Molecular Modelling Studies

Research into phenyl carbamates also extends into fluorescence spectroscopy and molecular modelling, investigating their binding characteristics with proteins such as human serum albumin. This research is significant for understanding the pharmacokinetic mechanisms of drugs and developing new therapeutic agents (Karthikeyan et al., 2016).

Application in Detection of Pesticides

Phenyl carbamates have been used in the development of electrochemical sensors for detecting pesticides in grain samples. This application demonstrates their potential in environmental monitoring and food safety (Della Pelle et al., 2018).

Safety and Hazards

Phenyl [4-(cyanomethyl)phenyl]carbamate is classified under Acute Tox. 4 Oral - Skin Sens. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The safety information includes hazard statements H302 - H317 and precautionary statements P261 - P264 - P272 - P280 - P301 + P312 - P302 + P352.